Cas no 1806388-16-8 (Ethyl 2,4-difluoro-6-nitrophenylacetate)

• Product Name: Ethyl 2,4-difluoro-6-nitrophenylacetate
• CAS No: 1806388-16-8
• MF: C₁₀H₉F₂NO₄
• MW: 245.179569959641
• CID: 4707717
• Update Time: 2023-08-15

Ethyl 2,4-difluoro-6-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-difluoro-6-nitrophenylacetate

• Inchi： 1S/C10H9F2NO4/c1-2-17-10(14)5-7-8(12)3-6(11)4-9(7)13(15)16/h3-4H,2,5H2,1H3
• InChI Key： JFPYFSFHJNAVPH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Topological Polar Surface Area: 72.1